Cas no 1342509-49-2 (2-(4-fluorophenyl)-2-(N-methylacetamido)acetic acid)

• Product Name: 2-(4-fluorophenyl)-2-(N-methylacetamido)acetic acid
• CAS No: 1342509-49-2
• MF: C₁₁H₁₂FNO₃
• MW: 225.216286659241
• CID: 6268028
• PubChem ID: 63704549
• Update Time: 2025-08-04

2-(4-fluorophenyl)-2-(N-methylacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-2-(N-methylacetamido)acetic acid
• 1342509-49-2
• AKOS013015099
• EN300-10413612

• Inchi： 1S/C11H12FNO3/c1-7(14)13(2)10(11(15)16)8-3-5-9(12)6-4-8/h3-6,10H,1-2H3,(H,15,16)
• InChI Key： ANQIKJDPJINTBS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(=O)O)N(C(C)=O)C

Computed Properties

• Exact Mass: 225.08012141g/mol
• Monoisotopic Mass: 225.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-fluorophenyl)-2-(N-methylacetamido)acetic acid

Introduction to 2-(4-fluorophenyl)-2-(N-methylacetamido)acetic acid (CAS No. 1342509-49-2)

2-(4-fluorophenyl)-2-(N-methylacetamido)acetic acid, identified by its CAS number 1342509-49-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluorine atom at the para position of the phenyl ring and an N-methylacetamide side chain contributes to its distinct chemical behavior, making it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of 2-(4-fluorophenyl)-2-(N-methylacetamido)acetic acid consists of a central acetic acid moiety, which is functionalized with both a fluorinated phenyl group and an N-methylacetamide substituent. This bifunctional nature allows for diverse interactions with biological targets, making it a promising scaffold for the design of novel therapeutic agents. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacological properties. Studies have shown that the introduction of fluorine atoms into aromatic rings can significantly improve the bioavailability and efficacy of pharmaceuticals. For instance, fluoroaromatic compounds have been widely used in the development of antiviral, anticancer, and anti-inflammatory drugs. The compound 2-(4-fluorophenyl)-2-(N-methylacetamido)acetic acid aligns with this trend, offering a potential platform for the discovery of new therapeutic entities.

The N-methylacetamide moiety in 2-(4-fluorophenyl)-2-(N-methylacetamido)acetic acid also plays a crucial role in its pharmacological profile. This group is commonly found in many bioactive molecules and is known to contribute to their solubility and binding affinity. The combination of these two functional groups makes this compound a versatile intermediate for synthesizing more complex molecules with tailored biological activities.

Recent research has focused on exploring the pharmacological potential of 2-(4-fluorophenyl)-2-(N-methylacetamido)acetic acid. One notable study investigated its effects on enzyme inhibition, demonstrating its ability to interact with various target proteins. The fluorine atom was found to enhance binding interactions, leading to increased potency. Additionally, the N-methylacetamide group was observed to modulate the compound's solubility, making it more suitable for oral administration.

The compound's structural features also make it an attractive candidate for use in drug discovery campaigns targeting neurological disorders. Fluoroaromatic compounds have shown promise in treating conditions such as Alzheimer's disease and Parkinson's disease due to their ability to cross the blood-brain barrier efficiently. Preliminary studies on 2-(4-fluorophenyl)-2-(N-methylacetamido)acetic acid suggest that it may have similar properties, opening up new avenues for therapeutic intervention.

In addition to its pharmacological applications, 2-(4-fluorophenyl)-2-(N-methylacetamido)acetic acid has potential uses in material science and chemical synthesis. Its unique structure provides a rich framework for exploring new synthetic pathways and developing novel materials with specific properties. Researchers are exploring its use as a building block for more complex molecules, including polymers and organic electronics.

The synthesis of 2-(4-fluorophenyl)-2-(N-methylacetamido)acetic acid presents both challenges and opportunities for chemists. The introduction of fluorine atoms often requires specialized synthetic techniques to ensure high yield and purity. However, advancements in synthetic methodologies have made it increasingly feasible to produce such compounds on a larger scale. Recent developments in catalytic fluorination have particularly improved the efficiency of these processes.

The future prospects of 2-(4-fluorophenyl)-2-(N-methylacetamido)acetic acid are promising, with ongoing research aimed at uncovering its full potential. As our understanding of its pharmacological properties grows, so does the likelihood of discovering new therapeutic applications. Furthermore, its versatility as a synthetic intermediate suggests that it will continue to play a significant role in the development of new drugs and materials.

In conclusion, 2-(4-fluorophenyl)-2-(N-methylacetamido)acetic acid (CAS No. 1342509-49-2) is a multifaceted compound with significant implications in pharmaceutical chemistry and beyond. Its unique structural features and potential applications make it a valuable asset in drug discovery efforts aimed at treating various diseases. As research progresses, we can expect to see further insights into its capabilities and new ways it can be utilized to advance science and medicine.